![molecular formula C11H9ClN2O2 B4732208 4-(5-chloro-2-oxo-1,3-benzoxazol-3(2H)-yl)butanenitrile](/img/structure/B4732208.png)
4-(5-chloro-2-oxo-1,3-benzoxazol-3(2H)-yl)butanenitrile
Overview
Description
4-(5-chloro-2-oxo-1,3-benzoxazol-3(2H)-yl)butanenitrile is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 4-(5-chloro-2-oxo-1,3-benzoxazol-3(2H)-yl)butanenitrile is not fully understood. However, studies have suggested that it may exert its antitumor activity by inducing apoptosis and inhibiting cell proliferation. It may also exhibit its anti-inflammatory and antimicrobial activities by inhibiting the production of pro-inflammatory cytokines and disrupting bacterial cell membranes, respectively.
Biochemical and Physiological Effects:
Studies have shown that this compound can affect various biochemical and physiological processes. It has been found to inhibit the activity of certain enzymes, such as acetylcholinesterase and tyrosinase. It may also affect the levels of certain neurotransmitters, such as dopamine and serotonin.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-(5-chloro-2-oxo-1,3-benzoxazol-3(2H)-yl)butanenitrile in lab experiments is its potential as a fluorescent probe for the detection of metal ions. However, its limitations include its low solubility in water and its potential toxicity.
Future Directions
There are several future directions for the study of 4-(5-chloro-2-oxo-1,3-benzoxazol-3(2H)-yl)butanenitrile. One possible direction is the investigation of its potential as a therapeutic agent for the treatment of various diseases, such as cancer and inflammation. Another direction is the development of more efficient synthesis methods for the compound. Additionally, further studies may be conducted to elucidate its mechanism of action and to explore its potential as a fluorescent probe for other applications.
Scientific Research Applications
4-(5-chloro-2-oxo-1,3-benzoxazol-3(2H)-yl)butanenitrile has been studied for its potential applications in various scientific research fields. It has been found to exhibit antitumor, anti-inflammatory, and antimicrobial activities. In addition, it has shown potential as a fluorescent probe for the detection of metal ions.
Properties
IUPAC Name |
4-(5-chloro-2-oxo-1,3-benzoxazol-3-yl)butanenitrile | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9ClN2O2/c12-8-3-4-10-9(7-8)14(11(15)16-10)6-2-1-5-13/h3-4,7H,1-2,6H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XMWKEWCMBFFTRE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Cl)N(C(=O)O2)CCCC#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9ClN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.65 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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